Cas no 1183887-64-0 (1-[(Phenylamino)methyl]cyclohexan-1-ol)

• Product Name: 1-[(Phenylamino)methyl]cyclohexan-1-ol
• CAS No: 1183887-64-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5046094
• Update Time: 2025-05-24

1-[(Phenylamino)methyl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(anilinomethyl)cyclohexan-1-ol
• 1-[(phenylamino)methyl]cyclohexan-1-ol
• 1-[(Phenylamino)methyl]cyclohexan-1-ol

• Inchi： 1S/C13H19NO/c15-13(9-5-2-6-10-13)11-14-12-7-3-1-4-8-12/h1,3-4,7-8,14-15H,2,5-6,9-11H2
• InChI Key： WNNUOZHCKGGFDU-UHFFFAOYSA-N
• SMILES： OC1(CNC2C=CC=CC=2)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• XLogP3: 2.8
• Topological Polar Surface Area: 32.299

Additional information on 1-[(Phenylamino)methyl]cyclohexan-1-ol

Comprehensive Overview of 1-[(Phenylamino)methyl]cyclohexan-1-ol (CAS No. 1183887-64-0): Properties, Applications, and Industry Insights

1-[(Phenylamino)methyl]cyclohexan-1-ol (CAS No. 1183887-64-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This cyclohexanol derivative, characterized by a phenylamino-methyl substitution, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₉NO, and molecular weight of 205.30 g/mol make it a valuable building block for designing more complex molecules.

The compound's cyclohexanol backbone provides stereochemical flexibility, while the phenylamino group introduces aromaticity and hydrogen-bonding capabilities. Researchers frequently explore its role in asymmetric synthesis and chiral resolution processes, particularly in the development of pharmaceutical intermediates. Recent studies highlight its utility in creating bioactive scaffolds, aligning with the growing demand for structure-activity relationship (SAR) studies in drug discovery.

In the context of green chemistry trends, 1183887-64-0 has been investigated for its potential in atom-economical reactions. Its stability under mild conditions makes it suitable for catalytic transformations, addressing the industry's shift toward sustainable methodologies. Analytical techniques like HPLC purity analysis and NMR characterization confirm its high chemical purity (>98%), meeting stringent requirements for GMP-compliant synthesis.

The compound's physicochemical properties—including a melting range of 120-125°C and moderate solubility in polar organic solvents—enable diverse formulation strategies. These characteristics are particularly relevant for researchers investigating drug delivery systems or polymeric materials. Its logP value (~2.1) suggests balanced lipophilicity, a crucial parameter in ADMET profiling for candidate drugs.

Emerging applications of 1-[(Phenylamino)methyl]cyclohexan-1-ol extend to material science, where its structural motifs contribute to designing functionalized polymers. The compound's ability to participate in Mannich-type reactions has sparked interest in developing advanced coatings and adhesive technologies. Industry reports correlate these innovations with the rising market for high-performance specialty chemicals.

Regulatory considerations for CAS 1183887-64-0 emphasize proper handling protocols and storage conditions (typically 2-8°C under inert atmosphere). While not classified as hazardous under current GHS criteria, standard laboratory safety measures should be maintained. The compound's stability data indicates long-term integrity when protected from moisture and oxidative degradation.

Market analysts note increasing procurement of 1183887-64-0 by contract research organizations (CROs) and academic institutions, driven by expanding medicinal chemistry programs. The compound's cost-effectiveness compared to analogous chiral auxiliaries contributes to its growing adoption. Suppliers typically offer custom synthesis options and bulk quantities, catering to both research-scale and pilot-plant needs.

Future research directions for 1-[(Phenylamino)methyl]cyclohexan-1-ol may explore its catalytic asymmetric variants and computational modeling applications. The integration of machine learning in molecular design could further optimize its utility in combinatorial chemistry platforms. These developments align with broader industry movements toward digitalized chemical development workflows.